4-{[(benzyloxy)amino]methylene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: 5-methyl-2-phenyl-4-[(E)-phenylmethoxyiminomethyl]-1H-pyrazol-3-one
• InChI: InChI=1S/C18H17N3O2/c1-14-17(12-19-23-13-15-8-4-2-5-9-15)18(22)21(20-14)16-10-6-3-7-11-16/h2-12,20H,13H2,1H3/b19-12+
• InChI Key: AKEFWSSKRAGGHY-XDHOZWIPSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1)C2=CC=CC=C2)C=NOCC3=CC=CC=C3
• Isomeric SMILES: CC1=C(C(=O)N(N1)C2=CC=CC=C2)/C=N/OCC3=CC=CC=C3
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol

Description

4-{[(benzyloxy)amino]methylene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is a chemical compound that has gained significant attention in scientific research. It is a pyrazolone derivative that has been synthesized using various methods. This compound has been found to have potential applications in medicinal chemistry, particularly in the development of new drugs to treat various diseases.

Mechanism of Action

The mechanism of action of 4-{[(benzyloxy)amino]methylene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is not fully understood. However, it has been suggested that the compound may exert its biological activity by inhibiting various enzymes and signaling pathways. For example, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to inhibit the activity of protein kinase C (PKC), a signaling pathway involved in cell proliferation and survival.
Biochemical and Physiological Effects
4-{[(benzyloxy)amino]methylene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been found to exhibit various biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been found to induce apoptosis (programmed cell death) in cancer cells. In addition, it has been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-{[(benzyloxy)amino]methylene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is its relatively simple synthesis method. It can be synthesized using readily available starting materials and standard laboratory equipment. In addition, the compound has been found to exhibit promising biological activity, making it a potential drug candidate for the treatment of various diseases.
However, there are also limitations associated with the use of 4-{[(benzyloxy)amino]methylene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one in lab experiments. One limitation is the lack of understanding of its mechanism of action. This makes it difficult to design experiments to study its effects on specific enzymes or signaling pathways. Another limitation is the lack of information on its toxicity and pharmacokinetics, which are important factors to consider when developing a drug.

Future Directions

There are several future directions for research on 4-{[(benzyloxy)amino]methylene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one. One direction is to further investigate its mechanism of action and identify specific targets for its activity. This could provide insights into its potential applications in the treatment of specific diseases.
Another direction is to optimize the synthesis method to improve the yield and purity of the compound. This could make it more accessible for use in laboratory experiments and facilitate further research on its biological activity.
Finally, future research could focus on the development of derivatives of 4-{[(benzyloxy)amino]methylene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one with improved biological activity and pharmacokinetic properties. This could lead to the development of new drugs for the treatment of various diseases.
Conclusion
In conclusion, 4-{[(benzyloxy)amino]methylene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is a compound with potential applications in medicinal chemistry. It has been found to exhibit various biological activities, including anti-inflammatory, antimicrobial, and antitumor activities. The compound has been synthesized using various methods, and its mechanism of action is not fully understood. Further research is needed to fully explore its potential as a drug candidate for the treatment of various diseases.

Scientific Research Applications

4-{[(benzyloxy)amino]methylene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has potential applications in medicinal chemistry. It has been found to exhibit various biological activities, including anti-inflammatory, antimicrobial, and antitumor activities. It has also been found to have potential as a drug candidate for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. The compound has been tested in vitro and in vivo, and the results have shown promising activity.